Cas no 2640872-99-5 (2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile)

• Product Name: 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• CAS No: 2640872-99-5
• MF: C₁₉H₂₃N₇
• MW: 349.432822465897
• CID: 5315893
• PubChem ID: 155800084
• Update Time: 2025-07-19

2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS040708562
• 2640872-99-5
• F6619-3615
• 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile
• 2-[4-[4-(Dimethylamino)-2-pyrimidinyl]-1-piperazinyl]-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile

• Inchi： 1S/C19H23N7/c1-24(2)17-6-7-21-19(23-17)26-10-8-25(9-11-26)18-15(13-20)12-14-4-3-5-16(14)22-18/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key： CFCXSKZZUGMZHR-UHFFFAOYSA-N
• SMILES： C12CCCC1=CC(C#N)=C(N1CCN(C3=NC=CC(N(C)C)=N3)CC1)N=2

Computed Properties

• Exact Mass: 349.20149376g/mol
• Monoisotopic Mass: 349.20149376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 604.3±65.0 °C(Predicted)
• pka: 9.66±0.10(Predicted)

Additional information on 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile

Comprehensive Overview of 2-{4-[4-(Dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile (CAS No. 2640872-99-5)

The compound 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile (CAS No. 2640872-99-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular structure, featuring a cyclopenta[b]pyridine core linked to a dimethylaminopyrimidine moiety via a piperazine bridge, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications in kinase inhibition and targeted therapies, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on small-molecule inhibitors like 2640872-99-5 due to their ability to modulate specific biological pathways. This compound's carbonitrile group and heterocyclic architecture contribute to its binding affinity and selectivity, making it a subject of study in oncology and inflammatory diseases. Searches for "kinase inhibitors 2024" and "cyclopenta[b]pyridine derivatives" reflect the rising interest in such scaffolds, underscoring the relevance of this molecule in contemporary research.

The synthesis of 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile involves multi-step organic transformations, including palladium-catalyzed cross-coupling and nucleophilic substitution reactions. Its piperazine linker enhances solubility and pharmacokinetic properties, addressing common challenges in drug development. Queries like "how to improve drug bioavailability" and "piperazine-based drug design" highlight the practical considerations driving innovation in this field.

From a structural perspective, the dimethylamino substituent on the pyrimidine ring introduces electron-donating effects, which can influence the compound's interaction with biological targets. This feature aligns with trending topics such as "structure-activity relationship (SAR) studies" and "computational drug design," which are frequently explored in academic and industrial settings. The compound's CAS No. 2640872-99-5 serves as a unique identifier, facilitating accurate literature retrieval and regulatory compliance.

Ongoing investigations into 2640872-99-5 also explore its potential in neurodegenerative disease research, where modulation of protein kinases is a key therapeutic strategy. Popular search terms like "new Alzheimer's disease targets 2024" and "kinase inhibitors for Parkinson's" resonate with these applications. The compound's nitrile functionality further expands its utility, enabling derivatization for analog synthesis—a topic frequently queried as "nitrile group in medicinal chemistry."

In summary, 2-{4-[4-(dimethylamino)pyrimidin-2-yl]piperazin-1-yl}-5H,6H,7H-cyclopenta[b]pyridine-3-carbonitrile represents a versatile scaffold with broad implications for drug discovery. Its combination of heterocyclic diversity, kinase-targeting potential, and optimizable physicochemical properties makes it a focal point for researchers addressing unmet medical needs. As the demand for personalized therapeutics grows, compounds like CAS No. 2640872-99-5 will remain at the forefront of scientific inquiry.